1-[2-(2-Fluorophenyl)ethyl]piperazine dihydrochloride

Specification

• CAS No.: 1266694-49-8
• Molecular Formula: C12H19Cl2FN2
• Molecular Weight: 281.19 g/mol
• IUPAC Name: 1-[2-(2-fluorophenyl)ethyl]piperazine;dihydrochloride
• Standard InChI: InChI=1S/C12H17FN2.2ClH/c13-12-4-2-1-3-11(12)5-8-15-9-6-14-7-10-15;;/h1-4,14H,5-10H2;2*1H
• Standard InChI Key: SPNNBCGEUXSUDN-UHFFFAOYSA-N
• SMILES: C1CN(CCN1)CCC2=CC=CC=C2F.Cl.Cl
• Canonical SMILES: C1CN(CCN1)CCC2=CC=CC=C2F.Cl.Cl

Introduction

Basic Information

• IUPAC Name: 1-[2-(2-fluorophenyl)ethyl]piperazine;dihydrochloride

• Molecular Formula: C12H19Cl2FN2

• Molecular Weight: 281.19 g/mol.

• PubChem CID: 52983546.

Structural Features:

• Functional Groups: Piperazine ring, fluorophenyl group, hydrochloride salts.

• SMILES Representation: C1CN(CCN1)CCC2=CC=CC=C2F.Cl.Cl.

Synthesis

The synthesis of 1-[2-(2-fluorophenyl)ethyl]piperazine dihydrochloride typically involves the reaction of piperazine with a fluorobenzyl or fluorophenylethyl derivative under controlled conditions. The dihydrochloride salt is formed during the final step to enhance solubility.

General Reaction Scheme:

• Starting Materials:

  • Piperazine

  • 2-Fluorobenzyl chloride or similar derivatives.

• Reaction Conditions:

  • Solvent: Dichloromethane or ethanol.

  • Catalyst: Acidic medium to facilitate salt formation.

• Purification:

  • Crystallization or recrystallization from aqueous solvents.

This synthetic route ensures high yield and purity, making it suitable for laboratory-scale and industrial applications.

Pharmacological Potential

Compounds containing piperazine derivatives, including 1-[2-(2-fluorophenyl)ethyl]piperazine dihydrochloride, are often investigated for their interaction with neurotransmitter receptors such as dopamine (D₂/D₃) and serotonin (5-HT) receptors. These interactions make them candidates for:

• Antipsychotic drugs.

• Antidepressant agents.

• Anxiolytics.

Research Findings

Studies have shown that structurally related compounds exhibit high affinity for dopamine and serotonin receptors, which are critical targets in treating schizophrenia and other mental health disorders.

GHS Classification

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Precautionary Measures

• Use personal protective equipment (PPE) such as gloves and safety goggles.

• Store in a cool, dry place away from incompatible substances.